Cas no 301673-16-5 (tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate
• CAS No: 301673-16-5
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD04115304
• CID: 67540
• PubChem ID: 22386508
• Update Time: 2025-05-20

tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-hydroxymethylpiperazine
• tert-Butyl 3-(hydroxymethyl)piperazine-1-carboxylate
• 3-HYDROXYMETHYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1-(tert-Butoxycarbonyl)-3-(hydroxymethyl)piperazine
• 1-Boc-(3-Hydroxymethyl)piperazine
• 1-Boc-3-hydroxymethyl-piperazine
• 3-(HYDROXYMETHYL)-1-PIPERAZINE CARBOXYLIC ACID, 1,1-DIMETHYLETHYL ESTER
• 4-Boc-2-hydroxymethyl-piperazine
• 1-(tert.butyloxycarbonyl)-3-hydroxymethyl-piperazine
• 1,1-dimethylethyl 3-(hydroxymethyl)-1-piperazinecarboxylate
• 1-N-Boc-3-Hydroxymethypiperazine
• 3-(R)-hydroxymethyl-piperazine-1-carboxyl
• 4-N-Boc-2-hydroxymethylpiperazine
• 1-Boc-3-(hydroxymethyl)piperazine
• 3-(Hydroxymethyl)piperazine-1-carboxylic Acid tert-Butyl Ester
• NSILYQWHARROMG-UHFFFAOYSA-N
• 301673-16-5
• AC-2378
• SY020478
• SY017685
• MFCD04115304
• EN300-101984
• 3-(hydroxymethyl)-1-piperazinecarboxylic acid, 1,1-dimethylethyl ester
• A5559
• B4716
• Q-102950
• tert-butyl3-(hydroxymethyl)piperazine-1-carboxylate
• DTXSID00625338
• 4-N-Boc-2-hydroxymethylpiperazine, AldrichCPR
• tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate;
• 1-Piperazinecarboxylic acid, 3-(hydroxymethyl)-, 1,1-dimethylethyl ester
• AS-18877
• racemic tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate
• 3-HYDROXYmethylpipERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• FT-0601755
• SCHEMBL336866
• AB91508
• Z1349170246
• CS-D0661
• PB15813
• BP-13131
• AKOS005258471
• AM10372
• SY008701
• 4-tert-Butyloxycarbonyl-2-hydroxymethylpiperazine
• PB20135
• FT-0601756
• (+/-) Tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate
• FT-0601754
• (s)-1-boc-3-(hydroxymethyl)piperazine
• DB-016745
• tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate

• MDL： MFCD04115304
• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-5-4-11-8(6-12)7-13/h8,11,13H,4-7H2,1-3H3
• InChI Key： NSILYQWHARROMG-UHFFFAOYSA-N
• SMILES： O(C(N1CCNC(CO)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 216.14700
• Monoisotopic Mass: 216.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8A^2
• XLogP3: -0.2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Sticky Oil to Semi-Solid
• Density: 1.085
• Melting Point: 93.0 to 97.0 deg-C
• Boiling Point: 322.8°C at 760 mmHg
• Flash Point: 149.1℃
• Refractive Index: 1.478
• PSA: 61.80000
• LogP: 0.45430

tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38

Additional information on tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate

tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate, identified by the CAS number 301673-16-5, is a significant molecule in the field of organic chemistry. This compound belongs to the class of piperazine derivatives, which have garnered substantial attention due to their versatile applications in drug discovery, materials science, and synthetic chemistry. The structure of this compound features a piperazine ring substituted with a hydroxymethyl group at the 3-position and a tert-butyl carboxylate group at the 1-position. These substituents contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate. Researchers have employed various strategies, including nucleophilic substitution, ring-opening reactions, and coupling reactions, to construct this molecule. For instance, a study published in the Journal of Organic Chemistry demonstrated a two-step synthesis involving the reaction of piperazine with an appropriate alkylating agent followed by esterification. This approach not only enhances the yield but also ensures high purity, making it suitable for downstream applications.

The hydroxymethyl group in tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate introduces hydrophilic properties to the molecule, which is advantageous in drug design. Piperazine derivatives are known for their ability to modulate pharmacokinetic profiles, and this compound is no exception. Preclinical studies have shown that it exhibits moderate solubility in aqueous media, which is critical for bioavailability. Furthermore, its tert-butyl group provides steric bulk, potentially influencing its interaction with biological targets such as enzymes or receptors.

In terms of applications, tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate has been explored as a building block in medicinal chemistry. Its structure allows for further functionalization, enabling the creation of complex molecules with diverse biological activities. For example, researchers have utilized this compound as a precursor for constructing heterocyclic frameworks with potential anti-inflammatory and anticancer properties. Additionally, its role as an intermediate in the synthesis of advanced materials has been reported in recent literature.

The environmental impact and toxicity profile of tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate are areas of growing interest. Studies conducted under environmentally relevant conditions suggest that this compound undergoes slow degradation under aerobic conditions. However, further research is required to fully understand its persistence and potential ecological risks. Regulatory agencies have emphasized the importance of assessing such compounds to ensure sustainable practices in chemical manufacturing.

Looking ahead, the development of novel synthetic pathways for tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate remains a priority. Green chemistry principles are increasingly being integrated into synthetic strategies to minimize waste and reduce energy consumption. For instance, catalytic asymmetric synthesis methods could offer a more sustainable approach to producing this compound on an industrial scale.

In conclusion, tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate, CAS number 301673-16-5, stands as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial settings. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in advancing chemical science.